3-amino-2-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-amino-2-benzyl-6,7,8,9-tetrahydro-[1]benzothiolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C17H17N3OS/c18-20-14(10-11-6-2-1-3-7-11)19-15-12-8-4-5-9-13(12)22-16(15)17(20)21/h1-3,6-7H,4-5,8-10,18H2
• InChI Key: NFNMLBNPFRJABR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)C(=O)N(C(=N3)CC4=CC=CC=C4)N
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

3-amino-2-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-d]pyrimidin-4(3H)-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 3-amino-2-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of different diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been reported to inhibit the proliferation and migration of cancer cells, reduce the production of pro-inflammatory cytokines, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-2-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications. This compound has shown promising results in various disease models, making it an attractive target for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-amino-2-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-d]pyrimidin-4(3H)-one. One of the key areas of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. In addition, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications. Finally, the development of more water-soluble derivatives of this compound could help overcome its limitations in lab experiments and facilitate its administration in vivo.

Synthesis Methods

The synthesis of 3-amino-2-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-d]pyrimidin-4(3H)-one has been reported using various methods. One of the most commonly used methods involves the condensation of 2-aminothiophenol with benzaldehyde followed by the reaction with ethyl acetoacetate. The resulting compound is then cyclized using acetic anhydride and sulfuric acid to obtain the final product.

Scientific Research Applications

3-amino-2-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-d]pyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antiviral, and anti-inflammatory activities. In addition, this compound has shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.